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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
19-Heptatriacontanol, a long-chain fatty alcohol. Given its characteristic as a waxy solid at
room temperature, this document outlines the necessary personal protective equipment (PPE),
operational procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Assessment

19-Heptatriacontanol is a long-chain saturated fatty alcohol. Due to its high molecular weight,
it is a waxy solid at room temperature with a low vapor pressure, minimizing the risk of
inhalation at ambient temperatures. The primary hazards are associated with skin contact with
the solid or molten form and potential inhalation of dust or fumes if heated. Long-chain alcohols
(C18 and above) are generally considered non-irritants.[1]

Physical State: Waxy Solid Potential Hazards:

» Skin Contact: Prolonged contact with the solid may cause mild irritation in sensitive
individuals. Contact with molten 19-Heptatriacontanol will cause severe thermal burns.

» Eye Contact: Dust particles may cause mechanical irritation. Splashes of the molten form
can cause serious eye damage.
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« Inhalation: Inhalation of dust may cause respiratory irritation. When heated, it may emit
fumes that can be irritating to the respiratory tract.[2]

 Ingestion: Expected to have low toxicity if ingested.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure and ensuring personal
safety. The following table summarizes the recommended PPE for various stages of handling
19-Heptatriacontanol.

Task

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Weighing and

Transferring

Safety glasses

Nitrile or latex

Lab coat

Not generally
required. Use a

dust mask if the

] with side shields gloves material is a fine
(Solid) ]
powder or if dust
is generated.
Not generally
) required if
Chemical splash Insulated, .
] ] ] Flame-retardant performed in a
Heating/Melting goggles and a chemical-

face shield

resistant gloves

lab coat

well-ventilated
area or fume
hood.

Handling Molten

Chemical splash

goggles and a

Insulated,

chemical-

Flame-retardant

Not generally
required if

performed in a

Liquid _ _ lab coat well-ventilated
face shield resistant gloves
area or fume
hood.
Cleaning and Safety glasses Nitrile or latex Not generally
Lab coat

Disposal

with side shields

gloves

required.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.asrc.ir/fa/T_MSDS/Alcohol.pdf
https://www.benchchem.com/product/b11932174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedures
o Preparation: Ensure the work area, such as a lab bench or weighing station, is clean and

uncluttered.

o PPE: Don the appropriate PPE as outlined in the table above (safety glasses, gloves, lab
coat).

o Transfer: Use a clean spatula or scoop to transfer the waxy solid from the stock container to
a tared weigh boat or secondary container.

e Minimize Dust: Handle the material gently to minimize the generation of dust. If the material
is in powdered form, perform the weighing in a fume hood or a ventilated enclosure.

o Clean-up: After transferring, securely close the stock container. Clean any spills on the
balance and surrounding area immediately.

o Ventilation: All heating procedures should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood, to control potential fumes.

o PPE: Wear chemical splash goggles, a face shield, insulated gloves, and a flame-retardant
lab coat.

o Heating Apparatus: Use a controlled heating source such as a heating mantle, hot plate with
a stirrer, or a water/oil bath to ensure even and safe heating. Avoid direct flames.

e Monitoring: Monitor the temperature closely to prevent overheating. The flash points for
similar waxy materials typically range between 200°F—400°F (93°C-204°C).[3]

o Handling Molten Liquid: Handle the molten liquid with extreme care to avoid splashing and
thermal burns.

Disposal Plan

As 19-Heptatriacontanol is not classified as a hazardous chemical, disposal is straightforward
but must be handled responsibly to avoid burdening custodial staff with chemical waste.
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o Collection: Collect excess solid 19-Heptatriacontanol in a designated, labeled waste
container.

e Disposal: This non-hazardous solid waste can typically be disposed of in the regular
laboratory trash, provided it is not contaminated with any hazardous materials.[4][5]
However, some institutions require that non-hazardous chemical waste be placed directly
into larger dumpsters, bypassing the laboratory trash cans. Always consult and adhere to
your institution's specific waste disposal policies.

e PPE: Used gloves, weigh boats, and paper towels contaminated with 19-Heptatriacontanol
can be disposed of in the regular laboratory trash.

e Glassware: Clean contaminated glassware with an appropriate solvent (e.g., ethanol,
acetone) followed by soap and water. The rinsate, if not contaminated with hazardous
solvents, can typically be disposed of down the sanitary sewer.

Emergency Procedures

o Skin Contact (Solid): Wash the affected area with soap and water.

» Skin Contact (Molten): Immediately cool the affected area with cold running water for at least
15 minutes. Do not attempt to remove the solidified wax. Seek immediate medical attention.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

o Spills (Solid): Sweep or scoop up the material and place it in a suitable container for
disposal.

e Spills (Molten): Allow the material to cool and solidify before cleaning it up.

Visual Workflow for Handling 19-Heptatriacontanol

The following diagram illustrates the standard workflow for safely handling 19-
Heptatriacontanol in a laboratory setting.
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Caption: Workflow for Safe Handling of 19-Heptatriacontanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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